Cas no 2679939-33-2 (tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate)

• Product Name: tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate
• CAS No: 2679939-33-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5644290
• PubChem ID: 165916210
• Update Time: 2025-05-20

tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28273119
• 2679939-33-2
• tert-butyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate
• tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate

• Inchi： 1S/C12H21NO2/c1-8-9(11(2,3)4)13-10(14)15-12(5,6)7/h1,9H,2-7H3,(H,13,14)/t9-/m1/s1
• InChI Key： IRAOKWPQJXVHSW-SECBINFHSA-N
• SMILES： O(C(N[C@H](C#C)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate

tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate: A Comprehensive Overview

tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate is a compound with the CAS number 2679939-33-2, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties, particularly the presence of a tert-butyl group and a carbamate functional group, which contribute to its versatility in various chemical reactions and applications.

The tert-butyl group in this compound plays a crucial role in stabilizing the molecule through steric hindrance, making it highly resistant to certain types of chemical degradation. This property has been leveraged in recent studies to develop more durable polymers and advanced materials. For instance, researchers have explored the use of tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate in creating high-performance adhesives and coatings that exhibit exceptional resistance to environmental factors such as UV radiation and moisture.

In addition to its structural advantages, the carbamate functional group in this compound has been shown to facilitate selective chemical interactions. This has led to its application in drug delivery systems, where it serves as a biocompatible carrier for therapeutic agents. Recent advancements in nanotechnology have further expanded its potential, with scientists utilizing this compound to synthesize biodegradable nanoparticles for targeted drug delivery.

The stereochemistry of the compound, specifically the (3S) configuration at the pentynol position, is another critical factor that influences its reactivity and biological activity. Studies have demonstrated that this stereochemistry can significantly impact the compound's ability to interact with biological molecules, making it a valuable tool in asymmetric synthesis and enantioselective catalysis.

Moreover, the pentynol backbone of tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate provides a platform for further functionalization. Researchers have exploited this feature to develop novel organocatalysts and chiral ligands for use in asymmetric hydrogenation reactions. These developments have opened new avenues for the synthesis of complex organic molecules with high enantiomeric excess.

In terms of synthesis, tert-butyl N-(3S)-4,4-dimethylpent-1-yn-3-ylcarbamate can be prepared via a variety of methods, including nucleophilic substitution and carbamate formation reactions. Recent optimizations in these synthetic pathways have led to higher yields and improved purity levels, making the compound more accessible for large-scale applications.

Looking ahead, the potential applications of tert-butyl N-(3S)-4,4-dimethylpent-1-yne carbamate are vast and continue to evolve with advancements in chemical research. Its unique combination of steric hindrance, functional group reactivity, and stereochemical properties positions it as a key player in the development of next-generation materials and therapeutic agents.